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Compound of Interest

Compound Name: Glyphosate monoammonium

CAS No.: 40465-66-5

Cat. No.: B12279329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

glyphosate monoammonium, a widely used herbicide. This document is intended to serve as

a core reference for researchers, scientists, and professionals in drug development, offering

detailed data and experimental context.

Chemical Structure and Properties
Glyphosate monoammonium is the ammonium salt of N-(phosphonomethyl)glycine. Its

chemical structure is fundamental to understanding its spectroscopic characteristics.

Molecular Formula: C₃H₁₁N₂O₅P

Molecular Weight: 186.10 g/mol [1]

Chemical Structure:
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Chemical Structure of Glyphosate Monoammonium
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Caption: Chemical Structure of Glyphosate Monoammonium.

Spectroscopic Data
The following sections present the available nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data for glyphosate and its monoammonium salt. Due to the

limited availability of public data specifically for the monoammonium salt, data for the parent

glyphosate acid is also included for comparative purposes, as the spectral features are

expected to be very similar.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of glyphosate
monoammonium.

¹H NMR Data
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Chemical Shift (ppm) Multiplicity Assignment

~3.12 Doublet (d) CH₂-P

~3.73 Singlet (s) N-CH₂-COOH

Note: Chemical shifts can vary slightly depending on the solvent and pH.

¹³C NMR Data

Chemical Shift (ppm) Assignment

~55 N-CH₂-P

~60 N-CH₂-COOH

~175 COOH

Note: These are approximate values for glyphosate and may vary for the monoammonium salt.

³¹P NMR Data

Chemical Shift (ppm) Multiplicity

~10.7 Singlet (decoupled)

Note: The chemical shift is relative to 85% H₃PO₄.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.

Key IR Absorption Bands for Glyphosate
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Wavenumber (cm⁻¹) Intensity Assignment

3000-2500 Broad O-H and N-H stretching

~1730 Strong
C=O stretching (carboxylic

acid)

~1625 Medium N-H bending

1250-1150 Strong P=O stretching

1100-1000 Strong P-O-C stretching

~920 Medium
O-H bending (carboxylic acid

dimer)

Note: The presence of the ammonium ion may introduce additional N-H bending and stretching

vibrations.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. For glyphosate, electrospray ionization (ESI) is a common technique.

Expected Molecular Ions for Glyphosate Monoammonium

Ion m/z (calculated)

[M+H]⁺ (protonated molecule) 187.048

[M-H]⁻ (deprotonated molecule) 185.032

Common Fragments of Glyphosate (Negative Ion Mode)
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m/z Fragment Ion

150 [M-H-H₂O]⁻

124 [M-H-COOH]⁻

79 [PO₃]⁻

63 [PO₂]⁻

Experimental Protocols
Detailed experimental protocols are crucial for obtaining high-quality, reproducible

spectroscopic data. The following are general guidelines for the analysis of a pure standard of

glyphosate monoammonium.

NMR Sample Preparation
Solvent Selection: Deuterated water (D₂O) is the most common solvent for glyphosate salts

due to their high polarity.

Sample Concentration: For ¹H NMR, a concentration of 5-25 mg/mL is typically sufficient. For

¹³C and ³¹P NMR, higher concentrations (50-100 mg/mL) may be necessary to obtain a good

signal-to-noise ratio in a reasonable time.

Internal Standard: For chemical shift referencing, a small amount of a suitable internal

standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), can be

added.

Sample Preparation:

Accurately weigh the glyphosate monoammonium standard.

Dissolve the standard in the appropriate volume of deuterated solvent in a clean, dry vial.

If an internal standard is used, add it to the solution.

Vortex the solution until the sample is completely dissolved.
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Transfer the solution to a clean 5 mm NMR tube.

NMR Sample Preparation Workflow
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Caption: Workflow for NMR Sample Preparation.

FTIR Sample Preparation
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The Attenuated Total Reflectance (ATR) technique is well-suited for analyzing solid samples of

glyphosate monoammonium.

Instrument Setup: Ensure the ATR crystal is clean before analysis.

Sample Application: Place a small amount of the powdered glyphosate monoammonium
sample directly onto the ATR crystal.

Pressure Application: Apply consistent pressure using the instrument's pressure clamp to

ensure good contact between the sample and the crystal.

Data Acquisition: Collect the infrared spectrum over the desired range (typically 4000-400

cm⁻¹).

Background Collection: A background spectrum of the clean, empty ATR crystal should be

collected before analyzing the sample.
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FTIR-ATR Analysis Workflow
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Caption: Workflow for FTIR-ATR Analysis.

Mass Spectrometry Sample Preparation
For direct infusion mass spectrometry of a pure standard:

Solvent System: A mixture of water and a miscible organic solvent like methanol or

acetonitrile is typically used. The addition of a small amount of a volatile acid (e.g., formic

acid) or base (e.g., ammonium hydroxide) can aid in ionization, depending on the desired ion

polarity.
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Sample Concentration: Prepare a dilute solution of the glyphosate monoammonium
standard in the chosen solvent system (typically in the low µg/mL to ng/mL range).

Infusion: Introduce the sample solution into the mass spectrometer's ion source via direct

infusion using a syringe pump.

Ionization: Electrospray ionization (ESI) is a common and effective method for polar

molecules like glyphosate. Both positive and negative ion modes should be evaluated.

Data Acquisition: Acquire the mass spectrum in full scan mode to observe the molecular ion

and in product ion scan mode to obtain fragmentation information.
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MS Direct Infusion Workflow
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Caption: Workflow for Direct Infusion Mass Spectrometry.

Mode of Action: Inhibition of the Shikimate Pathway
Glyphosate's herbicidal activity stems from its inhibition of the enzyme 5-enolpyruvylshikimate-

3-phosphate synthase (EPSPS) in the shikimate pathway. This pathway is essential for the
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biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants and

microorganisms, but is not present in animals.

The inhibition of EPSPS by glyphosate leads to a depletion of these essential amino acids,

ultimately causing the plant's death.
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Glyphosate's Inhibition of the Shikimate Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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